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Compound of Interest

Compound Name: N-Oleyl-1,3-propanediamine

Cat. No.: B1588227

The proper handling and disposal of N-Oleyl-1,3-propanediamine are critical for ensuring
laboratory safety and environmental protection. This guide provides a step-by-step operational
plan for researchers, scientists, and drug development professionals to manage this chemical
responsibly, from initial handling to final disposal.

Chemical and Hazard Profile

N-Oleyl-1,3-propanediamine is an organic compound used in various industrial applications,
including as a corrosion inhibitor, emulsifier, and lubricant.[1][2][3] HoweVer, it presents
significant health and environmental hazards that necessitate careful management.
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Property Data
(2)-N-9-Octadecenylpropane-1,3-diamine,
Synonyms ) o
Dinoram O, Radiamine 6572[1][2]
CAS Number 7173-62-8[4]

Molecular Formula

C21HaaN2[1][2]

Molecular Weight

324.6 g/mol [1]

Physical Appearance

Colorless or yellow liquid[2]

Primary Hazards

Corrosive: Causes severe skin burns and eye
damage.[1][5] Acute Toxicity: Harmful if
swallowed.[4][5] Irritant: Causes skin and
serious eye irritation; may cause respiratory
irritation.[1][4] Health Hazard: Causes damage
to organs through prolonged or repeated
exposure if swallowed.[5] Environmental
Hazard: Toxic to aquatic life with long-lasting
effects.[5]

GHS Hazard Statements

H302, H314, H315, H318, H319, H335, H372,
H410[2][4][5]

Incompatible Materials

Acids, Strong oxidizing agents, Acid chlorides,
Carbon dioxide[6][7]

Operational Plan: Waste Disposal Workflow

The recommended procedure for the disposal of N-Oleyl-1,3-propanediamine is to utilize an

approved hazardous waste disposal service.[4][5][6] Direct disposal into drains, soil, or

waterways is strictly prohibited to prevent environmental contamination.[4][5][8]
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Waste Generation & Handling
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Caption: Waste Management Workflow for N-Oleyl-1,3-propanediamine.
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Procedural Guidance: Step-by-Step Disposal

1. Personal Protective Equipment (PPE) and Safety:

Always handle N-Oleyl-1,3-propanediamine in a well-ventilated area.[4]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield,
and a lab coat to prevent skin and eye contact.[4][9]

Emergency eyewash fountains and safety showers should be readily accessible.[4]
. Waste Segregation and Collection:

Do not mix N-Oleyl-1,3-propanediamine waste with other chemical waste streams,
especially incompatible materials like acids and strong oxidizing agents.[6][9]

Collect the waste in a designated, compatible container.[9] The original container is often a
suitable choice. Do not use metal containers for corrosive waste.[10]

. Container Management and Labeling:

Ensure the waste container is in good condition and has a secure, tightly sealed cap to
prevent leaks or the release of vapors.[9][10]

Clearly label the container with the words "HAZARDOUS WASTE" and identify the contents
as "N-Oleyl-1,3-propanediamine”.[10] Include appropriate hazard symbols (e.g., corrosive,
toxic, environmental hazard).

. Storage:

Store the sealed waste container in a cool, dry, well-ventilated area designated for
hazardous waste.[4][9]

The storage area should be away from heat, sources of ignition, and incompatible chemicals.

[4]°]

Ensure the container is stored upright and is under the control of the generator.[3][10]
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5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.[4][6]

Follow all federal, state, and local regulations for hazardous waste disposal.[5][11]

Maintain detailed records of waste disposal, including quantities, dates, and the disposal
method used, as required by regulations.[9]

Experimental Protocol: Accidental Spill Cleanup
In the event of a spill, immediate and appropriate action is required to mitigate risks.

1. Evacuation and Ventilation:

o Immediately alert personnel in the vicinity.

o Ensure the area is well-ventilated.[4] If the spill is large or in a poorly ventilated space,
evacuate the area.

e Remove all sources of ignition.[4][6]
2. Control and Containment:
» Wearing appropriate PPE, prevent the further spread of the spill if it is safe to do so.[4][5]

o Use inert, absorbent materials such as sand, silica gel, or universal binders to contain and
soak up the liquid.[4][6]

3. Collection and Disposal of Spill Debris:

o Carefully sweep or scoop the absorbent material and place it into a suitable, sealable
container for hazardous waste.[4][6]

o Label the container clearly as "Hazardous Waste: N-Oleyl-1,3-propanediamine Spill
Debris".
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Dispose of the spill cleanup materials through the same hazardous waste stream as the

chemical itself.[10]

4. Decontamination:

Wash the spill area thoroughly with soap and water once the material has been removed.

Contaminated clothing must be removed immediately and washed thoroughly before reuse.

[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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